Cas no 1803582-73-1 (tert-butyl 2-(2-bromoethoxy)benzoate)

• Product Name: tert-butyl 2-(2-bromoethoxy)benzoate
• CAS No: 1803582-73-1
• MF: C₁₃H₁₇BrO₃
• MW: 301.176283597946
• CID: 4616100
• PubChem ID: 75480806
• Update Time: 2025-06-08

tert-butyl 2-(2-bromoethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2-bromoethoxy)-, 1,1-dimethylethyl ester
• tert-Butyl 2-(2-Bromoethoxy)benzoate
• tert-butyl 2-(2-bromoethoxy)benzoate

• Inchi： 1S/C13H17BrO3/c1-13(2,3)17-12(15)10-6-4-5-7-11(10)16-9-8-14/h4-7H,8-9H2,1-3H3
• InChI Key： ORNMBDVIHMFPGN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C1=CC=CC=C1OCCBr

tert-butyl 2-(2-bromoethoxy)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 2-(2-bromoethoxy)benzoate

Comprehensive Overview of tert-butyl 2-(2-bromoethoxy)benzoate (CAS No. 1803582-73-1)

tert-butyl 2-(2-bromoethoxy)benzoate (CAS No. 1803582-73-1) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure features a benzoate core modified with a 2-bromoethoxy substituent and a tert-butyl ester group, making it a versatile building block for advanced chemical transformations. The compound's unique properties have garnered significant attention in research circles, particularly for applications in drug discovery and material science.

In recent years, the demand for high-purity intermediates like tert-butyl 2-(2-bromoethoxy)benzoate has surged due to the growing pharmaceutical industry and the need for precision synthesis. Researchers frequently search for "CAS 1803582-73-1 solubility" or "tert-butyl 2-(2-bromoethoxy)benzoate synthesis method," reflecting its technical relevance. The compound's bromoethoxy moiety offers excellent reactivity for nucleophilic substitutions, while the tert-butyl group enhances stability during complex reactions.

The compound's applications extend to peptide coupling and protecting group strategies, addressing contemporary challenges in green chemistry and atom economy. Laboratories often inquire about "tert-butyl 2-(2-bromoethoxy)benzoate storage conditions" or "CAS 1803582-73-1 NMR data," underscoring its practical importance. Analytical studies confirm its compatibility with Pd-catalyzed cross-coupling reactions, a hotspot in modern organic synthesis methodologies.

From a regulatory perspective, tert-butyl 2-(2-bromoethoxy)benzoate complies with standard safety protocols for research chemicals. Its low environmental persistence and controlled biodegradability align with the industry's shift toward sustainable chemistry. Frequent queries like "1803582-73-1 supplier" or "tert-butyl benzoate derivatives" highlight its commercial viability and scalability in industrial settings.

Innovative studies explore its potential in bioconjugation and prodrug development, leveraging the 2-bromoethoxy group's selective reactivity. The compound's crystalline form (often referenced in "CAS 1803582-73-1 XRD pattern" searches) ensures reproducibility in batch processes. As synthetic methodologies evolve, this intermediate remains pivotal for designing targeted therapeutics and functional materials.

In summary, tert-butyl 2-(2-bromoethoxy)benzoate exemplifies the intersection of molecular innovation and industrial applicability. Its role in advancing catalytic processes and structural diversification continues to inspire research, making it a cornerstone in contemporary organic chemistry.